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Abstract and Scope

Chlorodimethyl(2-phenylethyl)silane (CAS No. 17146-08-6) is a versatile organosilane
reagent frequently utilized in synthetic chemistry. Its bifunctional nature, incorporating a
reactive chlorosilyl group and a stable phenylethyl moiety, makes it a valuable intermediate for
the introduction of the dimethyl(2-phenylethyl)silyl group in organic synthesis and materials
science. A precise understanding of its fundamental physical properties, such as boiling point
and density, is paramount for its effective handling, purification, and application in controlled
chemical processes. This guide provides a consolidated overview of these key physical
parameters, grounded in available technical data, to support laboratory and process scale-up
activities.

Compound Identification and Molecular Structure

Correctly identifying the reagent is the foundational step for both experimental design and
safety. The compound is known by several synonyms, and its structural and molecular details
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are summarized below.

Identifier Value Source
CAS Number 17146-08-6 [1]
Molecular Formula C10H1sCISi [1]
Linear Formula CeHsCH2CH2Si(CH3)2Cl
Molecular Weight 198.76 g/mol [1]
Chlorodimethylphenethylsilane
, Dimethyl(2-
Synonyms phenylethyl)chlorosilane, [1]
Dimethyl(phenethyl)chlorosilan
e
EC Number 241-207-8 [1]

The molecular architecture is key to its reactivity and physical characteristics. The covalent

linkage between the silicon atom and a chlorine atom imparts significant reactivity, particularly

towards nucleophiles, while the phenylethyl group provides organic solubility and steric

influence.

Caption: Molecular structure of Chlorodimethyl(2-phenylethyl)silane.

Core Physical Properties: Boiling Point and Density

The following table summarizes the experimentally determined boiling point and density for

Chlorodimethyl(2-phenylethyl)silane. These values are critical for procedures such as

purification by distillation and for calculating molar quantities from volumetric measurements.
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Physical Property Value Conditions Source
Boiling Point 57 °C at 0.03 mmHg

56 °C at 0.2 mmHg [1]

Density 0.997 g/mL at 25 °C

0.999 g/cm? Not specified [1]

Expert Analysis and Experimental Causality

Boiling Point: The reported boiling points are provided at significantly reduced pressures (0.03
to 0.2 mmHg). This is a standard and necessary practice for high molecular weight, reactive
compounds like chlorosilanes.

» Rationale for Vacuum Distillation: Attempting to distill Chlorodimethyl(2-phenylethyl)silane
at atmospheric pressure would require temperatures high enough to cause decomposition or
unwanted side reactions. The silicon-chlorine bond is susceptible to hydrolysis and can react
with trace moisture, a process accelerated at elevated temperatures.[1] By reducing the
pressure, the boiling point is lowered dramatically, allowing for a clean purification via
vacuum distillation far below the compound's decomposition temperature. The slight
variation in reported values (56-57 °C) is attributable to minor differences in the vacuum level
achieved during measurement (0.03 vs 0.2 mmHg).

Density: The density is reported to be approximately 0.997-0.999 g/mL at 25 °C.[1] This value,
being very close to that of water, is a crucial parameter for any protocol requiring precise
volumetric dispensing.

o Application in Stoichiometry: In a research or process chemistry setting, reagents are often
added by volume for convenience. The density allows for a rapid and accurate conversion
between the measured volume (in mL) and the mass (in g), which is then used to determine
the molar quantity for stoichiometric calculations. An inaccurate density value can lead to
significant errors in reagent ratios, impacting reaction yield, purity, and reproducibility.

Experimental Workflow: Purification by Vacuum
Distillation
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A precise boiling point is the cornerstone of purification. The following diagram outlines the

logical workflow for purifying this reagent based on its physical properties.

Preparation Phase

Assemble Dry Distillation Apparatus
(Moisture Sensitive Reagent)

nert Atmosphere

Charge Distillation Flask with
Crude Chlorodimethyl(2-phenylethyl)silane

Distillation Phase
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(Target: 0.03 - 0.2 mmHg)

ontrolled Heating
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Dry, Sealed Storage Container
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Caption: Logical workflow for the purification of a moisture-sensitive liquid.
Handling and Safety Considerations
As a chlorosilane, this compound is classified as corrosive and requires careful handling.

» Hydrolytic Sensitivity: The compound reacts rapidly with moisture, water, and protic solvents,
liberating corrosive hydrogen chloride (HCI) gas.[1] All handling and transfers must be
conducted under a dry, inert atmosphere (e.g., nitrogen or argon).

o Corrosivity: It is corrosive to skin and eyes. Appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a face shield, is mandatory.
Work should be performed in a well-ventilated fume hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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